- Preparation of novel substituted azabenzoxazoles, World Intellectual Property Organization, , ,
Cas no 934568-20-4 (1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid)
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 1-methyl-
- 1-Methyl-7-azaindole-5-carboxylic acid
- 1-methylpyrrolo[2,3-b]pyridine-5-carboxylic acid
- 1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
- QAEFMEIYIBNWLW-UHFFFAOYSA-N
- FCH886998
- 5851AC
- PB25330
- AK101675
- ST1251320
- AX8233214
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,1-methyl-
- 1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (ACI)
- Z1198306540
- CS-0004410
- 1-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLICACID
- DTXSID00677993
- EN300-3048432
- 934568-20-4
- AS-33629
- DB-354477
- AKOS006307317
- SCHEMBL1050792
- SY097941
- MFCD11043031
- 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid
-
- MDL: MFCD11043031
- Inchi: 1S/C9H8N2O2/c1-11-3-2-6-4-7(9(12)13)5-10-8(6)11/h2-5H,1H3,(H,12,13)
- InChI Key: QAEFMEIYIBNWLW-UHFFFAOYSA-N
- SMILES: O=C(C1C=C2C=CN(C2=NC=1)C)O
Computed Properties
- Exact Mass: 176.05900
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 0.8
Experimental Properties
- PSA: 55.12000
- LogP: 1.27150
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 122563-1g |
1-Methyl-7-azaindole-5-carboxylic acid, 97.0% |
934568-20-4 | 97.0% | 1g |
$710.00 | 2023-09-09 | |
| Fluorochem | 226887-1g |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 95% | 1g |
£226.00 | 2022-02-28 | |
| Fluorochem | 226887-5g |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 95% | 5g |
£676.00 | 2022-02-28 | |
| Fluorochem | 226887-10g |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 95% | 10g |
£1126.00 | 2022-02-28 | |
| Fluorochem | 226887-25g |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 95% | 25g |
£2251.00 | 2022-02-28 | |
| TRC | B498468-10mg |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid |
934568-20-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498468-50mg |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid |
934568-20-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B498468-100mg |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid |
934568-20-4 | 100mg |
$ 135.00 | 2022-06-07 | ||
| ChemScence | CS-0004410-100mg |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 96.76% | 100mg |
$46.0 | 2022-04-26 | |
| ChemScence | CS-0004410-250mg |
1-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
934568-20-4 | 96.76% | 250mg |
$77.0 | 2022-04-26 |
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Production Method
Production Method 1
Production Method 2
- Preparation of optionally labeled azabenzoxazoles as imaging agents for studying amyloid deposits in brain and as therapeutic agents, World Intellectual Property Organization, , ,
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 8, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
- Pyrazolopyrimidines as inhibitors of glucocorticoid receptor translocation and their preparation, World Intellectual Property Organization, , ,
Production Method 4
- Preparation of amide compounds as FAAH inhibitors, compositions and applications thereof, India, , ,
Production Method 5
Production Method 6
- Preparation of quinoxalinone derivatives as inhibitors of vascular endothelial growth factor (VEGF), Japan, , ,
Production Method 7
- Synthesis and Evaluation of 5-Fluoro-2-aryloxazolo[5,4-b]pyridines as β-Amyloid PET Ligands and Identification of MK-3328, ACS Medicinal Chemistry Letters, 2011, 2(7), 498-502
Production Method 8
- Preparation of novel substituted fused bicyclic pyridine carboxamide compounds for combating phytopathogenic fungi, World Intellectual Property Organization, , ,
Production Method 9
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Raw materials
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 1-methyl-, methyl ester
- 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 1-methyl-
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Preparation Products
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Suppliers
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid
Research Brief on 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid (CAS: 934568-20-4): Recent Advances and Applications
1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid (CAS: 934568-20-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its potential in therapeutic applications, synthetic methodologies, and mechanistic insights.
Recent studies have demonstrated the utility of 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid as a key intermediate in the synthesis of biologically active molecules. Its pyrrolopyridine scaffold is particularly valuable in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of novel JAK2 inhibitors, showcasing its role in targeting signaling pathways implicated in myeloproliferative disorders.
In addition to its role in kinase inhibition, 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid has been explored for its potential in antimicrobial applications. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into new antibacterial agents, where it exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's ability to enhance membrane permeability and disrupt bacterial cell wall synthesis.
The synthetic routes to 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid have also seen advancements. A 2022 study in Organic Process Research & Development described an optimized, scalable synthesis that improved yield and purity while reducing environmental impact. This method utilized green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more sustainable for industrial-scale production.
Mechanistic studies have further elucidated the compound's interactions at the molecular level. Computational modeling and X-ray crystallography have revealed its binding modes within enzyme active sites, providing insights for structure-activity relationship (SAR) optimization. These findings are instrumental in the rational design of next-generation therapeutics with enhanced efficacy and reduced off-target effects.
In conclusion, 1-Methyl-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid (CAS: 934568-20-4) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with advancements in synthetic methodologies, underscore its importance in drug discovery. Future research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its utility in medicine.
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